3-(3-Amino-phenyl)-acrylonitrile

• Molecular Formula: C9H8N2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 3-(3-aminophenyl)prop-2-enenitrile
• InChI: InChI=1S/C9H8N2/c10-6-2-4-8-3-1-5-9(11)7-8/h1-5,7H,11H2
• InChI Key: CVKITALHWMTERN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C=CC#N

Description

3-(3-Amino-phenyl)-acrylonitrile is a useful research compound. Its molecular formula is C9H8N2 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(3-nitro-phenyl)-acrylonitrile (500 mg, 2.87 mmol) in 5% aqueous AcOH (10 ml) was heated to 80° C. Iron powder (1.44 g, 25.8 mmol) was then added and the resulting mixture was stirred for 3 h. The reaction mixture was filtered through celite and the filter cake washed with MeCN (4×50 ml). The combined MeCN layers were evaporated in vacuo and the residue was re-dissolved in EtOAc (30 ml) and HCl (30 ml). The aqueous layer was separated, basified to pH 10 with 6M NaOH, and extracted with EtOAc (3×80 ml). The combined organic layers were dried (MgSO4), filtered and the solvent removed in vacuo to give the title compound.